4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• IUPAC Name: 4-(4-methoxyphenyl)sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxylic acid
• InChI: InChI=1S/C16H15NO6S/c1-22-11-6-8-12(9-7-11)24(20,21)17-10-15(16(18)19)23-14-5-3-2-4-13(14)17/h2-9,15H,10H2,1H3,(H,18,19)
• InChI Key: ACAPZECJCFKXPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CC(OC3=CC=CC=C32)C(=O)O
• Molecular Formula: C16H15NO6S
• Molecular Weight: 349.4 g/mol

Description

4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Application in Fuel Cells

4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is utilized in the synthesis of sulfonic acid-containing benzoxazine monomers. These monomers have been used in the development of proton exchange membranes for direct methanol fuel cells. The unique properties of these membranes, such as high proton conductivity and low methanol permeability, make them suitable for fuel cell applications (Yao et al., 2014).

In Pharmaceutical Synthesis

This compound plays a role in the synthesis of various pharmaceutical intermediates. For instance, it has been used in the synthesis of 4-alkylidene-4H-3,1-benzoxazine derivatives, which are important intermediates in pharmaceutical chemistry (Kobayashi et al., 2009).

Agronomic Applications

Compounds with a benzoxazin-3(4H)-one skeleton, which includes the discussed compound, have shown significant agronomic utility. They exhibit properties like antimicrobial, antifungal, and insecticidal activities, making them potential candidates for use in agriculture (Macias et al., 2006).

In Advanced Material Synthesis

The compound is also integral in the synthesis of advanced materials. For example, it has been used in the creation of high-performance thermosets, with applications in various industrial sectors. These thermosets exhibit superior thermal properties due to their unique molecular structure (Lin et al., 2008).

Environmental Applications

This compound has been employed in environmentally friendly syntheses, such as the production of 2-substituted 3,4-dihydro-2H-1,4-benzoxazines under green chemistry conditions. This approach highlights its role in sustainable chemical processes (Albanese et al., 2003).

Mechanism of Action

Target of Action

A structurally similar compound, “(3r)-4,4-difluoro-3- [ (4-methoxyphenyl)sulfonyl]butanoic acid”, is known to targetMatrix metalloproteinase-9 . Matrix metalloproteinases (MMPs) are a family of enzymes that degrade various components of the extracellular matrix, playing a crucial role in tissue remodeling, inflammation, and disease progression.